Cas no 1443353-49-8 (2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane)

• Product Name: 2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane
• CAS No: 1443353-49-8
• MF: C₁₃H₁₄ClF₃O₃
• MW: 310.696673870087
• CID: 6629400
• PubChem ID: 91655513
• Update Time: 2025-06-29

2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-chloro-5-(trifluoromethyl)phenoxy]ethyl]-1,3-dioxane
• 2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane
• 4-Chloro-3-[2-(1,3-dioxan-2-yl)ethoxy]benzotrifluoride
• 1443353-49-8

• MDL： MFCD18911322
• Inchi： 1S/C13H14ClF3O3/c14-10-3-2-9(13(15,16)17)8-11(10)18-7-4-12-19-5-1-6-20-12/h2-3,8,12H,1,4-7H2
• InChI Key： IUMPIYVCUAROST-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCOC1=CC(C(F)(F)F)=CC=C1Cl

Computed Properties

• Exact Mass: 310.0583565g/mol
• Monoisotopic Mass: 310.0583565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane

Compound CAS No. 1443353-49-8: 2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane

The compound 2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane, identified by the CAS registry number 1443353-49-8, is a complex organic molecule with a unique structure that combines a chlorinated aromatic ring, a trifluoromethyl group, and a dioxane ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of this molecule is characterized by its aromatic phenoxy group substituted with chlorine and trifluoromethyl moieties, which contribute to its chemical stability and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel drugs and agrochemicals. The presence of the trifluoromethyl group in the aromatic ring enhances the molecule's lipophilicity, making it more bioavailable. This property has been exploited in the design of new drug candidates targeting specific biological pathways. For instance, researchers have explored the use of this compound as a precursor in the synthesis of kinase inhibitors, which are critical in cancer therapy.

The dioxane ring in the molecule plays a significant role in its solubility and stability. Dioxane derivatives are known for their ability to form stable cyclic ethers, which are valuable in various industrial applications. In the context of this compound, the dioxane ring serves as a versatile platform for further functionalization. Recent advancements in catalytic chemistry have enabled the efficient synthesis of this compound using green chemistry principles, reducing environmental impact while maintaining high yields.

From an environmental standpoint, understanding the fate and transport of such compounds is crucial. Studies have shown that the trifluoromethyl group can influence biodegradation rates, potentially leading to persistence in certain environments. However, ongoing research is focused on developing sustainable methods to mitigate any adverse environmental effects associated with this compound's production and use.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of advanced polymers and materials with tailored properties. Its unique combination of substituents allows for fine-tuning of mechanical and thermal characteristics, making it a valuable building block in materials science. Additionally, its role as a precursor in drug discovery has been underscored by recent breakthroughs in medicinal chemistry.

The synthesis of 2-(2-(2-Chloro-5-(trifluoromethyl)phenoxy)ethyl)-1,3-dioxane involves multi-step reactions that require precise control over reaction conditions to achieve high purity and yield. Researchers have optimized these processes using modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements not only enhance efficiency but also align with current trends toward sustainable chemical manufacturing.

In conclusion, the compound CAS No. 1443353-49-8 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new potential uses for this molecule, it is poised to play an increasingly important role in various industries. The integration of cutting-edge synthetic methods and green chemistry principles ensures that its production remains both efficient and environmentally friendly.